BENGHE Foundational & Exploratory

Check Availability & Pricing

Isolating p-Coumaric Acid from Diospyros
melanoxylon: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Jacoumaric acid

Cat. No.: B14859190

An in-depth guide for researchers, scientists, and drug development professionals on the
extraction, purification, and characterization of p-Coumaric acid from the leaves of Diospyros
melanoxylon, a plant with significant therapeutic potential.

Diospyros melanoxylon, a tree native to India and Sri Lanka, has a rich history in traditional
medicine for treating a variety of ailments, including arthritis and skin conditions.[1][2][3][4]
Modern phytochemical analysis has identified p-Coumaric acid as one of the key bioactive
compounds within its leaves, exhibiting notable antioxidant, anti-inflammatory, and antibacterial
properties.[1][2][3][4] This guide provides a comprehensive overview of the methodologies for
isolating and characterizing this valuable phenolic acid, along with insights into its biological
signaling pathways relevant to drug discovery.

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the isolation and
characterization of p-Coumaric acid from Diospyros melanoxylon.

Table 1: Extraction and Fractionation Yields
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Step Input Material Output Fraction Yield
) ) Methanol Extract
Methanol Extraction 500 g dried leaves 145 g/kg
(DMM)
Liquid-Liquid
) ) 50 g DMM Petroleum Ether 6.39
Fractionation

Ethyl Acetate (ESF) 799

n-Butanol 3.7¢
H20-Soluble 15¢
Final Purification Ethyl Acetate Fraction  p-Coumaric Acid 24.5 mg

Data sourced from Kumar et al., 2019.[3][4]

Table 2: Chromatographic and Spectroscopic Data for Isolated p-Coumaric Acid

Parameter Value

Thin-Layer Chromatography (TLC)

0.79 (Solvent system:

Retention Factor (R
(RD Chloroform:Methanol:Formic Acid, 85:10:5 v/v/v)

Mass Spectrometry (MS)

ESI-MS [M+H]+ m/z 165.0552

3 (ppm): 7.58 (1H, d, J = 15.8 Hz), 7.54 (2H, d,
1H-NMR (400 MHz, CDCls) J=8.7Hz), 6.73 (2H, d, J = 8.7 Hz), 6.20 (1H,
d, J = 15.8 Hz)

5 (ppm): 169.6, 159.8, 145.3, 132.1, 126.3,

13C-NMR (100 MHz, CDsOD)
115.4, 114.2

Spectroscopic data sourced from Kumar et al., 2019 and Records of Natural Products, 2018.[3]

[5]
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Experimental Protocols

The following protocols are detailed methodologies for the key experiments involved in the
isolation and identification of p-Coumaric acid from Diospyros melanoxylon leaves.

Plant Material Collection and Preparation

Fresh, healthy leaves of Diospyros melanoxylon are collected and authenticated. The leaves
are then washed, shade-dried, and milled to a coarse powder (approximately 50 mesh).[3]

Extraction

500g of the dried leaf powder is subjected to sequential extraction with solvents of increasing
polarity, starting with petroleum ether, followed by chloroform, ethyl acetate, acetone, and
finally methanol.[6] The methanol extract is concentrated using a rotary evaporator.[6] Given its
high yield and potent radical scavenging activity, the methanol extract is selected for further
isolation of the bioactive compound.[6]

Fractionation

50g of the crude methanol extract is dispersed in water and subjected to successive liquid-
liquid partitioning.[3][4] The extract is partitioned with petroleum ether, ethyl acetate, and n-
butanol. The ethyl acetate soluble fraction (ESF), which demonstrates significant biological
activity, is chosen for the subsequent isolation steps.[3][4]

Column Chromatography

The ethyl acetate fraction is subjected to silica gel column chromatography. The column (50 cm
length, 3 cm diameter) is eluted with a gradient of petroleum ether and acetone (95:5, 90:10,
85:15, 80:20, 70:30, and 60:40 v/v).[3][4] Fractions are collected and monitored by Thin-Layer
Chromatography (TLC).

Purification

The sub-fraction showing potent activity is further purified using silica gel column
chromatography with a petroleum ether:acetone (85:15) solvent system.[3][4] This is followed
by re-chromatography on a Sephadex LH-20 column with acetone as the eluting solvent to
yield pure p-Coumaric acid.[3][4]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://jaehr.muk.ac.ir/article_100417_47807459f5f76a7e9bb5805f2f734680.pdf
https://www.researchgate.net/figure/Action-of-p-CA-in-ARE-Nrf2-pathway-Nuclear-factor-erythroid-2-related-factor-2-Nrf2-is_fig2_353524351
https://www.researchgate.net/figure/Action-of-p-CA-in-ARE-Nrf2-pathway-Nuclear-factor-erythroid-2-related-factor-2-Nrf2-is_fig2_353524351
https://www.researchgate.net/figure/Action-of-p-CA-in-ARE-Nrf2-pathway-Nuclear-factor-erythroid-2-related-factor-2-Nrf2-is_fig2_353524351
https://jaehr.muk.ac.ir/article_100417_47807459f5f76a7e9bb5805f2f734680.pdf
https://jaehr.muk.ac.ir/article_100417_93b798dfcabb557d9367f0ed9bfa76f4.pdf
https://jaehr.muk.ac.ir/article_100417_47807459f5f76a7e9bb5805f2f734680.pdf
https://jaehr.muk.ac.ir/article_100417_93b798dfcabb557d9367f0ed9bfa76f4.pdf
https://jaehr.muk.ac.ir/article_100417_47807459f5f76a7e9bb5805f2f734680.pdf
https://jaehr.muk.ac.ir/article_100417_93b798dfcabb557d9367f0ed9bfa76f4.pdf
https://jaehr.muk.ac.ir/article_100417_47807459f5f76a7e9bb5805f2f734680.pdf
https://jaehr.muk.ac.ir/article_100417_93b798dfcabb557d9367f0ed9bfa76f4.pdf
https://jaehr.muk.ac.ir/article_100417_47807459f5f76a7e9bb5805f2f734680.pdf
https://jaehr.muk.ac.ir/article_100417_93b798dfcabb557d9367f0ed9bfa76f4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14859190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Compound Identification and Characterization

The purity and identity of the isolated compound are confirmed using various analytical

techniques:

e Thin-Layer Chromatography (TLC): The Rf value of the isolated compound is compared with
a standard sample of p-Coumaric acid.[7]

e Spectroscopic Analysis: UV-Visible, Infrared (IR), Nuclear Magnetic Resonance (1H NMR
and 13C NMR), and Mass Spectrometry (MS) are performed to elucidate the structure of the
isolated compound.[1][2][3][7]

Visualizing the Workflow and Biological Pathways

The following diagrams illustrate the experimental workflow for the isolation of p-Coumaric acid
and its known signaling pathways.
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Figure 1: Experimental workflow for the isolation of p-Coumaric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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